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Compound of Interest

Methyl 2-
Compound Name:

(morpholinomethyl)benzoate

Cat. No.: B159572

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Methyl 2-
(morpholinomethyl)benzoate as a research chemical, with a primary focus on its potential
application as a local anesthetic. The information compiled herein is based on the analysis of
structurally similar compounds and established principles of medicinal chemistry.

1. Chemical Information

Property Value

IUPAC Name Methyl 2-(morpholin-4-ylmethyl)benzoate
Synonyms Methyl 2-(4-morpholinylmethyl)benzoate
CAS Number 135651-46-6[1]

Molecular Formula C13H17NO3[1]

Molecular Weight 235.28 g/mol [1]

Storage Temperature 2-8°C[1]

2. Overview and Potential Applications
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Methyl 2-(morpholinomethyl)benzoate belongs to the class of benzoic acid esters, a
chemical family known to include numerous compounds with local anesthetic properties. The
molecular structure, featuring a lipophilic aromatic ring, an intermediate ester linkage, and a
hydrophilic morpholino group, is characteristic of procaine analogues. This structural similarity
strongly suggests that Methyl 2-(morpholinomethyl)benzoate may act as a local anesthetic
by blocking voltage-gated sodium channels in neuronal membranes, thereby inhibiting the
propagation of nerve impulses.

The morpholine moiety is a common substituent in medicinal chemistry, often introduced to
modulate physicochemical properties such as solubility and bioavailability, and to explore
structure-activity relationships (SAR) for various therapeutic targets. In the context of local
anesthetics, the nature of the amino group is crucial for the molecule's activity and
pharmacokinetic profile.

Potential research applications for Methyl 2-(morpholinomethyl)benzoate include:

o Lead compound for the development of novel local anesthetics: Its efficacy, duration of
action, and safety profile can be evaluated and compared to existing local anesthetics.

 Tool for structure-activity relationship (SAR) studies: By modifying the aromatic ring, the
ester linkage, or the morpholine group, researchers can investigate the structural
requirements for optimal local anesthetic activity.

e Probe for studying the pharmacology of voltage-gated sodium channels: As a potential
channel blocker, it could be used in in vitro assays to characterize the binding sites and
mechanisms of action of local anesthetics.

3. Proposed Mechanism of Action: Blockade of Voltage-Gated Sodium Channels

The presumed mechanism of action for Methyl 2-(morpholinomethyl)benzoate as a local

anesthetic is the blockade of voltage-gated sodium channels in the neuronal cell membrane. In
their resting state, these channels are closed. Upon excitation, they open, allowing an influx of
sodium ions that leads to membrane depolarization and the propagation of an action potential.

Local anesthetics, being weak bases, exist in both charged (cationic) and uncharged forms at
physiological pH. The uncharged form is thought to cross the neuronal membrane. Once inside
the neuron, the molecule equilibrates, and the cationic form binds to a specific receptor site
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within the pore of the voltage-gated sodium channel. This binding stabilizes the channel in its
inactivated state, preventing further sodium influx and thereby blocking the generation and
conduction of nerve impulses.

Proposed Mechanism of Action of Methyl 2-(morpholinomethybenzoate
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Proposed mechanism of local anesthetic action.

4. Experimental Protocols

The following protocols are adapted from methodologies used for the synthesis and evaluation
of structurally similar local anesthetics and provide a framework for the investigation of Methyl
2-(morpholinomethyl)benzoate.

4.1. Synthesis of Methyl 2-(morpholinomethyl)benzoate

This protocol is a plausible synthetic route based on standard organic chemistry reactions for
the formation of similar compounds.

@ethyl 2-(bromomethyl)benzoate

Reaction in suitable solvent
(e.g., Acetonitrile)
with base (e.g., K2CO3)

Methyl 2-(morpholinomethyl)benzoate

Morpholine

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b159572?utm_src=pdf-body-img
https://www.benchchem.com/product/b159572?utm_src=pdf-body
https://www.benchchem.com/product/b159572?utm_src=pdf-body
https://www.benchchem.com/product/b159572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Synthetic workflow for Methyl 2-(morpholinomethyl)benzoate.

Materials:

o Methyl 2-(bromomethyl)benzoate

e Morpholine

e Potassium carbonate (K2CO3)

¢ Acetonitrile (anhydrous)

o Ethyl acetate

e Saturated sodium bicarbonate solution
e Brine

¢ Anhydrous sodium sulfate (Na2S04)
e Round-bottom flask

o Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel

» Rotary evaporator

« Silica gel for column chromatography
Procedure:

e To a solution of Methyl 2-(bromomethyl)benzoate (1 equivalent) in anhydrous acetonitrile in a
round-bottom flask, add morpholine (1.2 equivalents) and potassium carbonate (2
equivalents).
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« Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress
by thin-layer chromatography (TLC).

e Once the reaction is complete, filter the solid potassium carbonate and wash it with
acetonitrile.

» Concentrate the filtrate under reduced pressure using a rotary evaporator.

o Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium
bicarbonate solution and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Methyl 2-
(morpholinomethyl)benzoate.

o Characterize the final product by NMR (*H and 13C) and mass spectrometry to confirm its
structure and purity.

4.2. In Vitro Evaluation of Local Anesthetic Activity

Skin Prick and Intradermal Testing:

This protocol outlines a standard procedure for assessing immediate hypersensitivity and local
anesthetic effect.[2][3]

Materials:

Methyl 2-(morpholinomethyl)benzoate solution (sterile, various concentrations)

Positive control (e.g., histamine)

Negative control (e.g., saline)

Sterile lancets for skin prick testing
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e Tuberculin syringes for intradermal testing

e Ruler for measuring wheal and flare responses
Procedure:

e Skin Prick Test (SPT):

o Apply a drop of the test solution, positive control, and negative control to the volar surface
of the forearm.

o Prick the skin through each drop with a sterile lancet.

o Read the results after 15-20 minutes. A positive reaction is indicated by a wheal and flare
response.[2]

e Intradermal Test (IDT):
o If the SPT is negative, proceed to the IDT.
o Inject 0.02-0.05 mL of the test solution intradermally to raise a small bleb.

o Read the results after 15-20 minutes. A positive reaction is characterized by an increase in
the size of the bleb and the appearance of a surrounding flare.[3]

4.3. In Vivo Evaluation of Local Anesthetic Activity

The following are common animal models used to assess the efficacy of local anesthetics.[4][5]
4.3.1. Infiltration Anesthesia in Guinea Pigs

Procedure:

» Shave the dorsal skin of a guinea pig.

e Inject a small volume (e.g., 0.25 mL) of the test solution intradermally to create a wheal.

o After a set time (e.g., 5-10 minutes), assess the anesthetic effect by applying a mechanical
stimulus (e.g., a pinprick) to the center of the wheal and observing for a response (e.g.,
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twitching of the skin).

e Record the onset and duration of anesthesia.

4.3.2. Surface Anesthesia in Rabbits

Procedure:

Instill a few drops of the test solution into the conjunctival sac of a rabbit's eye.

Assess the corneal reflex by gently touching the cornea with a fine, soft object (e.g., a cotton
wisp) at regular intervals.

The absence of a blink reflex indicates successful surface anesthesia.

Record the onset and duration of the anesthetic effect.

4.3.3. Sciatic Nerve Block in Rats

Procedure:

o Anesthetize a rat and surgically expose the sciatic nerve.
o Apply the test solution directly to the nerve.

e Assess the motor and sensory block by observing for paralysis of the hind limb and lack of
response to a painful stimulus (e.g., a pinch of the paw).

e Record the onset, duration, and extent of the nerve block.
5. Data Presentation: Comparative Activity of Structurally Related Local Anesthetics

While specific quantitative data for Methyl 2-(morpholinomethyl)benzoate is not yet publicly
available, the following table presents data for well-established local anesthetics to provide a
comparative framework for researchers.
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Potency

Anesthetic ] Onset of Duration of
Compound (Relative to . .

Type ) Action Action

Procaine)

Procaine Ester 1 Slow Short
Lidocaine Amide 2 Rapid Moderate
Bupivacaine Amide 8 Moderate Long
Tetracaine Ester 16 Slow Long

6. Safety and Handling

As a research chemical, Methyl 2-(morpholinomethyl)benzoate should be handled with
appropriate safety precautions. A comprehensive safety data sheet (SDS) should be consulted
before use. Standard laboratory practices, including the use of personal protective equipment
(gloves, safety glasses, and a lab coat), are recommended. The compound should be stored in
a cool, dry, and well-ventilated area.

Disclaimer: This document is intended for informational purposes for research and
development professionals. The provided protocols are general guidelines and should be
adapted and optimized by qualified researchers based on their specific experimental needs
and in accordance with all applicable safety and regulatory guidelines. The biological activities
and toxicological properties of Methyl 2-(morpholinomethyl)benzoate have not been fully
elucidated and should be investigated thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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